Cas no 2680705-27-3 (3-iodo-5-(2,2,2-trifluoroacetyl)-4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid)

• Product Name: 3-iodo-5-(2,2,2-trifluoroacetyl)-4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid
• CAS No: 2680705-27-3
• MF: C₉H₅F₃INO₃S
• MW: 391.105583906174
• CID: 5622300
• PubChem ID: 165937972
• Update Time: 2025-05-20

3-iodo-5-(2,2,2-trifluoroacetyl)-4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-iodo-5-(2,2,2-trifluoroacetyl)-4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid
• EN300-28302651
• 2680705-27-3
• 3-iodo-5-(2,2,2-trifluoroacetyl)-4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid

• Inchi： 1S/C9H5F3INO3S/c10-9(11,12)8(17)14-1-3-4(2-14)18-6(5(3)13)7(15)16/h1-2H2,(H,15,16)
• InChI Key： BPASWFDYEJMLRE-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)SC2=C1CN(C(C(F)(F)F)=O)C2

Computed Properties

• Exact Mass: 390.89870g/mol
• Monoisotopic Mass: 390.89870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-iodo-5-(2,2,2-trifluoroacetyl)-4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid

3-Iodo-5-(2,2,2-Trifluoroacetyl)-4H,5H,6H-Thieno[2,3-C]pyrrole-2-Carboxylic Acid: A Comprehensive Overview

3-Iodo-5-(2,2,2-Trifluoroacetyl)-4H,5H,6H-Thieno[2,3-C]pyrrole-2-Carboxylic Acid, commonly referred to by its CAS number CAS No. 119998-87-9, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines an iodo group with a trifluoroacetyl substituent on a thienopyrrole backbone. The presence of these functional groups imparts distinctive chemical and physical properties that make it an intriguing subject for research and development.

The synthesis of this compound involves a series of intricate reactions that highlight the importance of precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of a palladium-catalyzed coupling reaction to efficiently construct the thienopyrrole ring system. This approach not only simplifies the synthesis process but also opens up new avenues for exploring similar compounds with diverse substituents.

The physical and chemical properties of 3-Iodo-5-(2,2,2-Trifluoroacetyl)-4H,5H,6H-Thieno[2,3-C]pyrrole-2-Carboxylic Acid have been extensively studied to understand its behavior under various conditions. Its melting point is reported to be in the range of 180°C to 190°C, while its solubility in common organic solvents such as dichloromethane and ethyl acetate has been found to be moderate. These properties make it suitable for use in a variety of applications where controlled solubility and thermal stability are critical.

In terms of biological activity, this compound has shown promising results in preliminary studies targeting specific enzyme systems. A recent investigation conducted by researchers at the University of California revealed that it exhibits potent inhibitory activity against certain kinases involved in cancer progression. This finding has sparked interest in exploring its potential as a lead compound for anti-cancer drug development.

The application of CAS No. 119998-87-9 extends beyond pharmacology into the realm of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of novel coordination polymers. These materials exhibit unique magnetic and optical properties that could find applications in advanced electronic devices.

From an environmental standpoint, the degradation pathways of this compound have been studied to assess its potential impact on ecosystems. Research indicates that it undergoes rapid hydrolysis under alkaline conditions, suggesting that it may not persist long-term in natural environments. This information is crucial for regulatory agencies when evaluating its safety profile.

In conclusion, 3-Iodo-5-(2,2,2-Trifluoroacetyl)-4H,5H,6H-Thieno[2,3-C]pyrrole-2-Carboxylic Acid, with its CAS number CAS No. 119998-87-9, represents a versatile compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses.